Cas no 1212147-76-6 (rel-(1R,5S,6r)-6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane;hydrochloride)

• Product Name: rel-(1R,5S,6r)-6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane;hydrochloride
• CAS No: 1212147-76-6
• MF: C₆H₁₁ClFN
• MW: 151.609644174576
• MDL: MFCD23704294
• CID: 4563165
• PubChem ID: 45792566
• Update Time: 2025-10-29

rel-(1R,5S,6r)-6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Meso-(1R,5S,6R)-6-(Fluoromethyl)-3-Azabicyclo[3.1.0]Hexane Hydrochloride
• (1R,5S)-6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride
• (1R,5S)-6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane;hydrochloride
• W14394
• (1R,5S,6r)-6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride
• (1R,5S,6S)-6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride
• MESO-(1R,5S,6R)-6-(FLUOROMETHYL)-3-AZABICYCLO[3.1.0]HEXANE HCL
• rel-(1R,5S,6r)-6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane;hydrochloride
• CS-0442359
• MFCD23704294
• AKOS026743575
• AKOS037647243
• EN300-255015
• 1212147-76-6
• AS-72983
• (1S,5R)-6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane;hydrochloride
• Rel-(1R,5S,6s)-6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride
• rel-(1R,5S,6R)-6-(Fluoromethyl)-3-azabicyclo[3.1.0]hexane HCl

• MDL： MFCD23704294
• Inchi： 1S/C6H10FN.ClH/c7-1-4-5-2-8-3-6(4)5;/h4-6,8H,1-3H2;1H/t4?,5-,6+;
• InChI Key： FPDSLCOFKNCANY-DKECMWHCSA-N
• SMILES： Cl.FCC1[C@@H]2CNC[C@@H]21

Computed Properties

• Exact Mass: 151.0564052g/mol
• Monoisotopic Mass: 151.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Additional information on rel-(1R,5S,6r)-6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane;hydrochloride

rel-(1R,5S,6r)-6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane;hydrochloride (CAS No: 1212147-76-6)

The compound rel-(1R,5S,6r)-6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane;hydrochloride (CAS No: 1212147-76-6) is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of bicyclic amines, specifically featuring a bicyclo[3.1.0]hexane framework with a fluoromethyl substituent at the 6-position and a hydrochloride counterion. The stereochemistry of the compound is defined by its relative configuration at the 1R, 5S, and 6r positions, which plays a critical role in its pharmacological activity and chemical reactivity.

Recent advancements in organic synthesis have enabled the precise construction of such complex bicyclic systems, leveraging advanced catalytic methods and stereoselective reactions. The incorporation of the fluoromethyl group introduces unique electronic and steric effects, which are pivotal in modulating the compound's interactions with biological targets. This makes rel-(1R,5S,6r)-6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane;hydrochloride a promising candidate for applications in drug discovery, particularly in the development of bioactive molecules targeting specific receptor systems.

In terms of synthesis, the compound is typically derived from multi-step processes involving ring-closing metathesis or other cyclization techniques. The stereocontrol achieved during these steps is essential for obtaining the desired enantiomeric excess and ensuring the compound's biological efficacy. The hydrochloride salt form is commonly used to enhance solubility and stability, making it more amenable for pharmaceutical applications.

Research into rel-(1R,5S,6r)-6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane;hydrochloride has revealed its potential as a ligand for G-protein coupled receptors (GPCRs), particularly in modulating neurotransmitter systems. Its ability to interact with these receptors suggests its utility in treating neurological disorders such as anxiety, depression, and pain management. Furthermore, ongoing studies are exploring its role as a building block for more complex molecular architectures in medicinal chemistry.

The structural integrity of this compound is underpinned by its rigid bicyclic framework, which provides stability against conformational flexibility while maintaining optimal interactions with target biomolecules. The fluoromethyl group not only enhances lipophilicity but also serves as a site for further functionalization, enabling the creation of derivative compounds with tailored activities.

In conclusion, rel-(1R,5S,6r)-6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane;hydrochloride (CAS No: 1212147-76-6) represents a significant advancement in synthetic chemistry and holds immense potential in various therapeutic areas. Its unique combination of stereochemistry and functional groups positions it as a valuable tool for researchers aiming to develop innovative pharmaceutical agents.